2-ethyl-3-(4-methoxyphenyl)-5-{[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}pyrazolo[1,5-a]pyrimidin-7(4H)-one

• Molecular Formula: C19H19N5O2S2
• Molecular Weight: 413.5 g/mol
• IUPAC Name: 2-ethyl-3-(4-methoxyphenyl)-5-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-1H-pyrazolo[1,5-a]pyrimidin-7-one
• InChI: InChI=1S/C19H19N5O2S2/c1-4-15-17(12-5-7-14(26-3)8-6-12)18-20-13(9-16(25)24(18)23-15)10-27-19-22-21-11(2)28-19/h5-9,23H,4,10H2,1-3H3
• InChI Key: RRUIKIBDKRVAQV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C2=NC(=CC(=O)N2N1)CSC3=NN=C(S3)C)C4=CC=C(C=C4)OC

Description

2-ETHYL-3-(4-METHOXYPHENYL)-5-{[(5-METHYL-1,3,4-THIADIAZOL-2-YL)SULFANYL]METHYL}-4H,7H-PYRAZOLO[1,5-A]PYRIMIDIN-7-ONE is a complex organic compound with a unique structure that combines various functional groups

Preparation Methods

The synthesis of 2-ETHYL-3-(4-METHOXYPHENYL)-5-{[(5-METHYL-1,3,4-THIADIAZOL-2-YL)SULFANYL]METHYL}-4H,7H-PYRAZOLO[1,5-A]PYRIMIDIN-7-ONE involves multiple steps, each requiring specific reaction conditions. The synthetic route typically starts with the preparation of the core pyrazolo[1,5-a]pyrimidine structure, followed by the introduction of the ethyl, methoxyphenyl, and thiadiazolylsulfanyl groups. Industrial production methods may involve optimization of reaction conditions to maximize yield and purity, including the use of catalysts and controlled temperature and pressure conditions.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized using reagents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups involved. Common reagents and conditions used in these reactions include organic solvents, controlled temperatures, and specific catalysts. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-ETHYL-3-(4-METHOXYPHENYL)-5-{[(5-METHYL-1,3,4-THIADIAZOL-2-YL)SULFANYL]METHYL}-4H,7H-PYRAZOLO[1,5-A]PYRIMIDIN-7-ONE has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in studies related to enzyme inhibition and protein interactions.

Industry: It may be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The pathways involved may include inhibition of enzyme activity or modulation of receptor function, leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Compared to other similar compounds, 2-ETHYL-3-(4-METHOXYPHENYL)-5-{[(5-METHYL-1,3,4-THIADIAZOL-2-YL)SULFANYL]METHYL}-4H,7H-PYRAZOLO[1,5-A]PYRIMIDIN-7-ONE stands out due to its unique combination of functional groups and potential applications. Similar compounds include:

• 2-Methyl-3-(5 or 6)-ethoxypyrazine
• 2-Ethoxy-3-(5 or 6)-methylpyrazine These compounds share some structural similarities but differ in their specific functional groups and applications.